Cas no 1331957-58-4 (N-hydroxy-1-methylpiperidine-4-carboximidamide)

• Product Name: N-hydroxy-1-methylpiperidine-4-carboximidamide
• CAS No: 1331957-58-4
• MF: C₇H₁₅N₃O
• MW: 157.213501214981
• CID: 4588695
• Update Time: 2025-06-15

N-hydroxy-1-methylpiperidine-4-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboximidamide, N-hydroxy-1-methyl-
• n-Hydroxy-1-methylpiperidine-4-carboximidamide
• N-hydroxy-1-methylpiperidine-4-carboximidamide

• Inchi： 1S/C7H15N3O/c1-10-4-2-6(3-5-10)7(8)9-11/h6,11H,2-5H2,1H3,(H2,8,9)
• InChI Key： VEEWCGJMSJUBTC-UHFFFAOYSA-N
• SMILES： N1(C)CCC(C(NO)=N)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on N-hydroxy-1-methylpiperidine-4-carboximidamide

Comprehensive Overview of N-hydroxy-1-methylpiperidine-4-carboximidamide (CAS No. 1331957-58-4): Properties, Applications, and Research Insights

N-hydroxy-1-methylpiperidine-4-carboximidamide (CAS No. 1331957-58-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of hydroxamic acid derivatives, which are known for their versatile reactivity and biological activity. Researchers and industry professionals frequently search for terms like "N-hydroxy-1-methylpiperidine-4-carboximidamide synthesis", "CAS 1331957-58-4 applications", and "hydroxamic acid derivatives in drug discovery", reflecting its relevance in modern scientific inquiries.

The molecular structure of N-hydroxy-1-methylpiperidine-4-carboximidamide incorporates a piperidine ring substituted with a hydroxyimino group, making it a valuable intermediate in the synthesis of more complex molecules. Its CAS number, 1331957-58-4, serves as a unique identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Recent studies highlight its role in modulating enzymatic activity, particularly in projects targeting epigenetic regulation and metalloproteinase inhibition, which are hot topics in oncology and inflammation research.

In the context of drug discovery, N-hydroxy-1-methylpiperidine-4-carboximidamide is often explored for its potential as a histone deacetylase (HDAC) inhibitor. HDAC inhibitors are a promising class of therapeutics for cancer and neurodegenerative diseases, aligning with trending searches like "HDAC inhibitors 2024" and "new epigenetic therapies". The compound’s ability to chelate metal ions also makes it a candidate for designing metal-chelating therapeutics, a niche yet growing area in medicinal chemistry.

From a synthetic chemistry perspective, methodologies for producing N-hydroxy-1-methylpiperidine-4-carboximidamide often involve reductive amination or hydroxylamine conjugation reactions. Researchers frequently query "optimized synthesis of hydroxamic acids" or "piperidine derivatives scale-up", indicating demand for scalable and efficient protocols. The compound’s stability under physiological conditions is another area of interest, with studies focusing on its pharmacokinetic properties and metabolic pathways.

Beyond pharmaceuticals, N-hydroxy-1-methylpiperidine-4-carboximidamide finds applications in material science, particularly in designing metal-organic frameworks (MOFs) and catalysts. Its dual functionality as a ligand and a building block aligns with searches like "MOF design 2024" and "green chemistry catalysts", reflecting broader industrial trends toward sustainable innovation. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for characterizing this compound, as noted in queries like "CAS 1331957-58-4 characterization methods".

Regulatory and safety profiles of N-hydroxy-1-methylpiperidine-4-carboximidamide are well-documented in compliance with global chemical inventories like REACH and TSCA. While not classified as hazardous, proper handling protocols are emphasized in guidelines, addressing common concerns like "chemical safety data sheets" and "lab handling best practices". The compound’s environmental impact is minimal, but ongoing research explores its biodegradability and ecotoxicology, topics increasingly relevant to green chemistry initiatives.

In summary, N-hydroxy-1-methylpiperidine-4-carboximidamide (CAS No. 1331957-58-4) represents a multifaceted compound with applications spanning drug development, material science, and catalysis. Its alignment with trending research areas—such as epigenetics, sustainable chemistry, and enzyme modulation—ensures its continued relevance in scientific and industrial communities. For researchers, understanding its synthesis, properties, and potential is key to unlocking innovative solutions in these dynamic fields.